Cas no 1354649-02-7 (Methyl 6-chloro-2H-isoindole-1-carboxylate)

• Product Name: Methyl 6-chloro-2H-isoindole-1-carboxylate
• CAS No: 1354649-02-7
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4696232
• Update Time: 2025-10-29

Methyl 6-chloro-2H-isoindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2H-isoindole-1-carboxylate

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)9-8-4-7(11)3-2-6(8)5-12-9/h2-5,12H,1H3
• InChI Key： CRQGOORSVNSEFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CNC(C(=O)OC)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 42.1

Additional information on Methyl 6-chloro-2H-isoindole-1-carboxylate

Methyl 6-chloro-2H-isoindole-1-carboxylate (CAS No. 1354649-02-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-chloro-2H-isoindole-1-carboxylate (CAS No. 1354649-02-7) is a highly versatile and significant compound in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various biologically active molecules. The structural motif of 2H-isoindole provides a unique scaffold that is conducive to further functionalization, making it an invaluable building block for drug discovery and development.

The chemical structure of Methyl 6-chloro-2H-isoindole-1-carboxylate features a chlorinated isoindole core, which enhances its reactivity and opens up numerous synthetic possibilities. The presence of a methyl ester group at the carboxyl position further contributes to its versatility, allowing for easy modification through hydrolysis or transesterification reactions. These characteristics make it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on isoindole derivatives due to their potential applications in treating a wide range of diseases. Studies have demonstrated that isoindole-based compounds exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The chloro-substituted derivative, in particular, has shown enhanced binding affinity to target proteins, making it a valuable scaffold for rational drug design.

The synthesis of Methyl 6-chloro-2H-isoindole-1-carboxylate typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of chlorinated indole derivatives with malonic acid esters, followed by cyclization and subsequent esterification. These steps highlight the compound's synthetic accessibility and its potential for large-scale production.

Recent advancements in catalytic methods have further streamlined the synthesis of this compound. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various functional groups onto the isoindole core with high efficiency. These techniques not only improve yield but also enhance the overall sustainability of the synthetic process.

The pharmaceutical industry has leveraged Methyl 6-chloro-2H-isoindole-1-carboxylate in the development of several novel drug candidates. For instance, researchers have utilized this intermediate to synthesize potent inhibitors targeting enzymes involved in cancer progression. The chloro-substituent plays a critical role in modulating the electronic properties of the molecule, thereby influencing its binding interactions with biological targets.

In addition to its role in oncology research, Methyl 6-chloro-2H-isoindole-1-carboxylate has been explored for its potential in addressing infectious diseases. Studies have shown that isoindole derivatives exhibit significant antimicrobial activity against resistant bacterial strains. This finding underscores the compound's broad therapeutic applicability and its importance in combating emerging pathogens.

The growing interest in heterocyclic chemistry has spurred innovation in methodologies for constructing complex isoindole frameworks. Computational chemistry and machine learning algorithms have been increasingly employed to predict optimal reaction conditions and identify novel synthetic pathways. These computational tools have significantly accelerated the discovery process, enabling researchers to design more sophisticated derivatives with tailored biological activities.

The safety and regulatory aspects of Methyl 6-chloro-2H-isoindole-1-carboxylate are also critical considerations in pharmaceutical development. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity profiles. These studies have revealed that the compound exhibits low toxicity at therapeutic doses, making it a favorable candidate for further clinical investigation.

In conclusion, Methyl 6-chloro-2H-isoindole-1-carboxylate (CAS No. 1354649-02-7) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. With ongoing research focused on expanding its applications across various disease areas, this compound is poised to play a significant role in future drug development efforts.